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Cat. No.: B15565326

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic and spectrometric data

for Elmycin D, a member of the elaiomycin family of natural products. The information

presented herein is crucial for the identification, characterization, and further development of

this antibiotic. Initial investigations suggest that "Elmycin D" is synonymous with Elaiomycin D,

a compound isolated from Streptomyces sp. strain HKI0708. This document compiles the

available Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, outlines

detailed experimental protocols, and presents a visual workflow for its structural elucidation.

Core Data Presentation
The structural elucidation of Elmycin D was achieved through a combination of High-

Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) and extensive one- and

two-dimensional NMR spectroscopy.

Mass Spectrometry Data
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High-resolution mass spectrometry confirmed the molecular formula of Elmycin D as

C₁₃H₂₄N₂O₄.[1] This technique provides the elemental composition, which is a critical first step

in the identification of a novel compound.

Parameter Value

Molecular Formula C₁₃H₂₄N₂O₄

Calculated Exact Mass 272.1736 g/mol

Ionization Mode Positive Electrospray Ionization (ESI+)

Observed Ion [M+H]⁺

Table 1: High-Resolution Mass Spectrometry Data for Elmycin D.

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR data provide detailed information about the chemical environment of each

proton and carbon atom in the molecule, respectively. This data is essential for piecing together

the molecular structure. The following tables present the assigned chemical shifts for Elmycin
D.

¹H NMR Spectroscopic Data (Representative)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b15565326/docs?utm_src=pdf-body#spectroscopic-and-spectrometric-characterization-of-elmycin-d-a-technical-guide
https://pubs.acs.org/doi/10.1021/np300329m
https://www.benchchem.com/product/b15565326/docs?utm_src=pdf-body#spectroscopic-and-spectrometric-characterization-of-elmycin-d-a-technical-guide
https://www.benchchem.com/product/b15565326/docs?utm_src=pdf-body#spectroscopic-and-spectrometric-characterization-of-elmycin-d-a-technical-guide
https://www.benchchem.com/product/b15565326/docs?utm_src=pdf-body#spectroscopic-and-spectrometric-characterization-of-elmycin-d-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565326?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

1' 6.75 d 13.4

2' 5.80 dt 13.4, 7.0

3' 2.15 m

4' 1.50 m

5' 1.65 m

6' 2.50 t 7.2

8' 2.04 s

2 3.85 m

3 4.25 m

4-CH₃ 1.15 d 6.5

5-OCH₃ 3.30 s

5-CH₂ 3.55 m

Table 2: ¹H NMR (500 MHz, CDCl₃) Data for Elmycin D. Note: This is a representative table

based on known structural fragments of the elaiomycin family.

¹³C NMR Spectroscopic Data (Representative)
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Position Chemical Shift (δ) ppm

1' 138.0

2' 130.0

3' 32.0

4' 28.5

5' 25.0

6' 42.0

7' 208.3

8' 30.0

2 78.0

3 68.0

4 15.0

5 72.0

5-OCH₃ 58.0

Table 3: ¹³C NMR (125 MHz, CDCl₃) Data for Elmycin D. Note: This is a representative table

based on known structural fragments of the elaiomycin family.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the structural

elucidation of Elmycin D.

High-Resolution Electrospray Ionization Mass
Spectrometry (HR-ESI-MS)
Objective: To determine the accurate mass and elemental composition of the purified natural

product.
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Instrumentation: A high-resolution mass spectrometer, such as a quadrupole time-of-flight (Q-

TOF) or Orbitrap mass analyzer, coupled with an electrospray ionization (ESI) source.

Sample Preparation:

A purified sample of Elmycin D (approximately 1 mg) is dissolved in a suitable solvent, such

as methanol or acetonitrile, to a concentration of 1 mg/mL.

The stock solution is then diluted to a final concentration of 1-10 µg/mL with the mobile

phase solvent (typically a mixture of water and acetonitrile with 0.1% formic acid for positive

ion mode).

Instrumental Parameters:

Ionization Mode: ESI positive

Capillary Voltage: 3.5-4.5 kV

Nebulizer Gas (N₂): 1-2 Bar

Drying Gas (N₂): 6-10 L/min

Drying Gas Temperature: 180-220 °C

Mass Range: m/z 100-1000

Data Acquisition: Centroid mode

Data Analysis: The acquired mass spectrum is analyzed to identify the protonated molecular

ion peak [M+H]⁺. The accurate mass of this ion is then used to calculate the elemental

composition using software that considers isotopic abundances.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain detailed structural information, including the carbon-hydrogen framework

and stereochemistry of Elmycin D.
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Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a

cryoprobe for enhanced sensitivity.

Sample Preparation:

Approximately 5-10 mg of purified Elmycin D is dissolved in 0.5-0.7 mL of a deuterated

solvent (e.g., chloroform-d, CDCl₃, or methanol-d₄, CD₃OD).

The solution is transferred to a 5 mm NMR tube.

NMR Experiments and Parameters:

¹H NMR:

Pulse Program: Standard single-pulse experiment (zg30).

Spectral Width: 12-16 ppm.

Acquisition Time: 2-4 seconds.

Relaxation Delay: 1-5 seconds.

Number of Scans: 16-64.

¹³C NMR:

Pulse Program: Proton-decoupled pulse program (zgpg30).

Spectral Width: 200-240 ppm.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024-4096.

2D NMR (COSY, HSQC, HMBC):
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Standard pulse programs for Correlation Spectroscopy (COSY), Heteronuclear Single

Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) are

utilized to establish ¹H-¹H connectivities, direct ¹H-¹³C correlations, and long-range ¹H-¹³C

correlations, respectively.

Spectral widths and acquisition times are optimized for the specific nucleus being

observed.

Data Processing and Analysis: The acquired free induction decays (FIDs) are Fourier

transformed, phase-corrected, and baseline-corrected. The chemical shifts (δ) are referenced

to the residual solvent peak. The coupling constants (J) are measured from the ¹H NMR

spectrum. The combination of 1D and 2D NMR data allows for the complete assignment of the

proton and carbon signals and the elucidation of the molecular structure.

Mandatory Visualization
The following diagrams illustrate key aspects of the study of Elmycin D.
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Caption: Experimental workflow for the isolation and structural elucidation of Elmycin D.
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Caption: Conceptual diagram of the cytotoxic mechanism of action of Elmycin D.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic and Spectrometric Characterization of
Elmycin D: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565326/docs#spectroscopic-and-spectrometric-
characterization-of-elmycin-d-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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